1'-(2-ethylbenzyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-[(2-ethylphenyl)methyl]piperidin-4-yl]-N-(2-methoxyethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H37N3O2/c1-3-19-7-4-5-8-20(19)17-25-14-10-22(11-15-25)26-13-6-9-21(18-26)23(27)24-12-16-28-2/h4-5,7-8,21-22H,3,6,9-18H2,1-2H3,(H,24,27)
• InChI Key: MICNIXVVKDMLAZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1CN2CCC(CC2)N3CCCC(C3)C(=O)NCCOC
• Molecular Formula: C23H37N3O2
• Molecular Weight: 387.6 g/mol

Description

1'-(2-ethylbenzyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that belongs to the class of piperidine derivatives. It has shown potential in scientific research applications due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 1'-(2-ethylbenzyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide involves the modulation of neurotransmitter release in the brain. It acts as a selective dopamine reuptake inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels has been shown to have a positive effect on mood, motivation, and cognition.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which leads to an increase in mood, motivation, and cognition. It has also been shown to have anxiolytic and antidepressant effects. Additionally, it has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is relatively easy to synthesize and is stable under standard laboratory conditions. It has also been shown to have a high affinity for dopamine transporters, making it a useful tool for studying dopamine-related processes. However, the compound has some limitations, including its relatively low solubility in water and its potential for toxicity at high doses.

Future Directions

There are several future directions for research on 1'-(2-ethylbenzyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide. One direction is to further explore its potential as a therapeutic agent for neurological disorders. Another direction is to investigate its potential as a treatment for drug addiction and abuse. Additionally, further research is needed to understand the compound's mechanism of action and its effects on the brain and behavior.

Synthesis Methods

The synthesis of 1'-(2-ethylbenzyl)-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with 2-ethylbenzylamine and 2-methoxyethyl chloroformate. The reaction is carried out in the presence of a catalyst and under specific conditions to obtain the desired product.

Scientific Research Applications

The compound has shown potential in scientific research applications, particularly in the field of neuroscience. It has been studied for its effects on the central nervous system and has shown promising results in the treatment of various neurological disorders. It has also been studied for its potential as a therapeutic agent for drug addiction and abuse.